N-(3-(benzo[d]oxazol-2-yl)phenyl)-3-(ethylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(benzo[d]oxazol-2-yl)phenyl)-3-(ethylsulfonyl)benzamide, also known as BDP-9066, is a novel small molecule compound that has gained significant attention in recent years due to its potential therapeutic applications. BDP-9066 belongs to the class of benzamide derivatives and has been shown to possess a wide range of pharmacological properties, including anti-inflammatory, analgesic, and antipyretic effects.
Scientific Research Applications
Antimalarial and Antiviral Research
Sulfonamide derivatives, including those similar to N-(3-(benzo[d]oxazol-2-yl)phenyl)-3-(ethylsulfonyl)benzamide, have been investigated for their antimalarial properties. A study by Fahim and Ismael (2021) on antimalarial sulfonamides highlighted their potential in combating diseases like malaria and COVID-19 through computational calculations and molecular docking studies. The synthesized sulfonamides exhibited significant in vitro antimalarial activity with low cytotoxicity, suggesting their potential application in developing treatments for infectious diseases (Fahim & Ismael, 2021).
Cardiac Electrophysiology
Research on N-substituted imidazolylbenzamides or benzene-sulfonamides, as documented by Morgan et al. (1990), has shown promise in the field of cardiac electrophysiology. These compounds were found to have potency in vitro comparable to known class III agents, indicating their potential use in treating cardiac arrhythmias (Morgan et al., 1990).
Environmental Chemistry
In a study by Xia et al. (2016), remote sulfonylation of N-(quinolin-8-yl)benzamide derivatives demonstrated an environmentally friendly approach to synthesizing N-(5-(phenylsulfonyl)quinolin-8-yl)benzamide derivatives. This method generates less odorous byproducts and highlights the environmental applications of sulfonamide derivatives in chemical synthesis (Xia et al., 2016).
Antidepressant Drug Development
The study of Lu AA21004's metabolism by Hvenegaard et al. (2012) provides insights into the oxidative metabolism of novel antidepressants. Although not directly related to N-(3-(benzo[d]oxazol-2-yl)phenyl)-3-(ethylsulfonyl)benzamide, this research highlights the importance of understanding the metabolic pathways of sulfonamide derivatives in the development of new therapeutic agents (Hvenegaard et al., 2012).
properties
IUPAC Name |
N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-ethylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2O4S/c1-2-29(26,27)18-10-6-7-15(14-18)21(25)23-17-9-5-8-16(13-17)22-24-19-11-3-4-12-20(19)28-22/h3-14H,2H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTTZHPSIFZGGIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(benzo[d]oxazol-2-yl)phenyl)-3-(ethylsulfonyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.